Cas no 2172098-93-8 (2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-ethylbutanoic acid)

• Product Name: 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-ethylbutanoic acid
• CAS No: 2172098-93-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6597519
• PubChem ID: 165822221
• Update Time: 2025-10-07

2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-ethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-ethylbutanoic acid
• 2172098-93-8
• EN300-1528994
• 2-[3-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-ethylbutanoic acid

• Inchi： 1S/C28H34N2O5/c1-3-28(4-2,26(32)33)30-25(31)15-19(18-13-14-18)16-29-27(34)35-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24H,3-4,13-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： QWFDBDWWLWJKTF-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)NC(C(=O)O)(CC)CC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-ethylbutanoic acid

Introduction to 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-ethylbutanoic acid (CAS No. 2172098-93-8)

2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-ethylbutanoic acid, identified by its CAS number 2172098-93-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, featuring a cyclopropyl moiety, an amide group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group, contributes to its unique chemical and biological properties.

The Fmoc moiety is particularly noteworthy as it is commonly used in peptide synthesis to protect amino groups during solid-phase peptide manufacturing. The presence of this group in 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-ethylbutanoic acid suggests potential applications in the synthesis of peptide-like compounds or as an intermediate in the development of more complex biomolecules. The cyclopropyl ring, while relatively rare in natural products, introduces steric hindrance that can influence the compound's interactions with biological targets, potentially enhancing binding affinity or selectivity.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from structurally complex molecules. The unique combination of functional groups in 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-ethylbutanoic acid positions it as a valuable scaffold for drug discovery. Researchers have been exploring its potential as a precursor for more sophisticated pharmacophores, leveraging its ability to undergo various chemical modifications while retaining its core structural integrity.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The fluorenylmethoxycarbonyl group not only facilitates synthetic manipulations but also may contribute to the compound's stability and bioavailability upon administration. This dual functionality makes it an attractive candidate for further investigation in both academic and industrial settings. The cyclopropyl substituent, while small, can significantly impact the molecule's pharmacokinetic properties, influencing how it is metabolized and excreted by the body.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-ethylbutanoic acid with greater accuracy. By integrating machine learning algorithms with traditional pharmacophore modeling, scientists can rapidly screen large libraries of compounds for potential therapeutic applications. This approach has already led to the identification of several promising candidates that are now undergoing further validation in vitro and in vivo.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry and multiple functional groups. However, modern synthetic techniques have made it increasingly feasible to construct these molecules with high precision. The use of advanced catalytic methods and chiral auxiliaries has allowed chemists to achieve high yields and enantiomeric purity, which are critical for pharmaceutical applications. The ability to produce 2-3-cyclopropyl-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanamido)-2ethylbutanoic acid (CAS No. 2172098 - 93 - 8) on a scalable basis will be essential for its future commercialization.

As our understanding of disease mechanisms continues to evolve, so too does our ability to design targeted therapies. Compounds like 2 - 3 - cyclopropyl - 4 - ( { ( 9 H - fluorenylmethoxycarbonyl } amino ) butanamido ) - 2 ethylbutanoic acid ( CAS No . 2172098 - 93 - 8 ) represent the cutting edge of drug discovery efforts. They embody the intersection of organic chemistry, medicinal chemistry, and bioinformatics—a powerful combination that holds the key to unlocking new treatments for a wide range of diseases.

The future prospects for this compound are bright, with ongoing research aimed at optimizing its synthetic pathways and exploring new therapeutic applications. Collaborative efforts between academia and industry are essential to translate these laboratory findings into tangible medical benefits for patients worldwide. As we continue to unravel the complexities of molecular interactions at the atomic level, compounds like CAS No . 2172098 - 93 - 8 will play an increasingly important role in shaping the future of medicine.